![molecular formula C18H22N8O B2553381 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)azetidine-3-carboxamide CAS No. 2034581-43-4](/img/structure/B2553381.png)
1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)azetidine-3-carboxamide
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Description
1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C18H22N8O and its molecular weight is 366.429. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
The chemical compound , due to its complex pyrazolopyrimidine structure, has been the subject of research focused on its synthesis and potential biological activities. Studies have demonstrated that derivatives of pyrazolopyrimidines, similar in structure to the compound of interest, have been synthesized and evaluated for various biological activities, including anticancer and anti-inflammatory properties. For instance, a series of pyrazolopyrimidines derivatives were synthesized and screened for their cytotoxic activities against cancer cell lines such as HCT-116 and MCF-7, as well as for their 5-lipoxygenase inhibition activities, suggesting potential therapeutic applications in cancer and inflammation-related diseases (Rahmouni et al., 2016).
Antimicrobial and Anticancer Activities
Further investigations into pyrazolopyrimidine derivatives have revealed their promising antimicrobial and anticancer potentials. Specific derivatives have been evaluated for their insecticidal and antibacterial capabilities, highlighting the diverse biological activities that these compounds may exhibit. This includes their effectiveness against certain bacterial strains and potential application in addressing microbial resistance (Deohate & Palaspagar, 2020). Additionally, novel isoxazolines and isoxazoles derived from pyrazolopyrimidinone structures have been synthesized, suggesting the adaptability of this core structure in generating various derivatives with potential biological activities (Rahmouni et al., 2014).
Antiviral and Antitubercular Potential
The compound's structural relatives have also been explored for their antiviral and antitubercular activities. For example, specific trisubstituted pyrazolopyrimidine ribonucleosides were synthesized and tested for their efficacy against hepatitis B virus (HBV), showing moderate to high activities and indicating the potential of these derivatives in antiviral therapies (Petrie et al., 1985). Additionally, some compounds have shown promising results against multi- and extensive drug-resistant strains of tuberculosis, underscoring the potential of pyrazolopyrimidine derivatives in addressing challenging infectious diseases (Moraski et al., 2011).
properties
IUPAC Name |
N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N8O/c1-13-8-14(2)25(23-13)7-5-19-18(27)15-10-24(11-15)16-9-17(21-12-20-16)26-6-3-4-22-26/h3-4,6,8-9,12,15H,5,7,10-11H2,1-2H3,(H,19,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNAFRKXROPBVAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCNC(=O)C2CN(C2)C3=NC=NC(=C3)N4C=CC=N4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N8O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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